Cas no 79564-74-2 (3-(Dodecanoylamino)benzoic acid)
79564-74-2 structure
Product Name:3-(Dodecanoylamino)benzoic acid
CAS No:79564-74-2
MF:C19H29NO3
MW:319.438465833664
MDL:MFCD00183873
CID:1071721
PubChem ID:586148
Update Time:2025-04-20
3-(Dodecanoylamino)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Dodecanoylamino)benzoic acid
- 3-dodecanamidobenzoic acid
- 3-Dodecanoylamino-benzoic acid
- 3-Lauramidobenzoic acid
- AC1LBOAH
- AC1Q2VZM
- CTK6D8787
- MolPort-001-823-691
- STK368990
- SureCN7824612
- 3-(Dodecanoylamino)benzoic acid #
- 4-(6-HYDROXYHEXYLOXY)BENZOICACID4-METHOXYPHENYLESTER
- 3-dodecanamidobenzoicacid
- SCHEMBL7824612
- MFCD00183873
- 79564-74-2
- VIUQAJGCGOXPGF-UHFFFAOYSA-N
- AKOS000727730
- CS-0314541
- DTXSID00342952
- LS-03633
- benzoic acid, 3-[(1-oxododecyl)amino]-
- ALBB-010647
-
- MDL: MFCD00183873
- Inchi: 1S/C19H29NO3/c1-2-3-4-5-6-7-8-9-10-14-18(21)20-17-13-11-12-16(15-17)19(22)23/h11-13,15H,2-10,14H2,1H3,(H,20,21)(H,22,23)
- InChI Key: VIUQAJGCGOXPGF-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCCCCC)NC1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 319.21474379g/mol
- Monoisotopic Mass: 319.21474379g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 13
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 66.4Ų
3-(Dodecanoylamino)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 043059-10g |
3-(Dodecanoylamino)benzoic acid |
79564-74-2 | 95% | 10g |
£858.00 | 2022-03-01 | |
| TRC | D050700-500mg |
3-(Dodecanoylamino)benzoic Acid |
79564-74-2 | 500mg |
$ 235.00 | 2022-06-06 | ||
| TRC | D050700-1000mg |
3-(Dodecanoylamino)benzoic Acid |
79564-74-2 | 1g |
$ 390.00 | 2022-06-06 | ||
| TRC | D050700-2000mg |
3-(Dodecanoylamino)benzoic Acid |
79564-74-2 | 2g |
$ 615.00 | 2022-06-06 | ||
| Matrix Scientific | 061373-500mg |
3-(Dodecanoylamino)benzoic acid |
79564-74-2 | 500mg |
$119.00 | 2023-09-10 | ||
| Fluorochem | 043059-5g |
3-(Dodecanoylamino)benzoic acid |
79564-74-2 | 95% | 5g |
£470.00 | 2022-03-01 | |
| Fluorochem | 043059-1g |
3-(Dodecanoylamino)benzoic acid |
79564-74-2 | 95% | 1g |
£154.00 | 2022-03-01 | |
| A2B Chem LLC | AJ02432-500mg |
3-(Dodecanoylamino)benzoic acid |
79564-74-2 | >95% | 500mg |
$384.00 | 2024-04-19 | |
| A2B Chem LLC | AJ02432-1g |
3-(Dodecanoylamino)benzoic acid |
79564-74-2 | >95% | 1g |
$405.00 | 2024-04-19 | |
| A2B Chem LLC | AJ02432-5g |
3-(Dodecanoylamino)benzoic acid |
79564-74-2 | >95% | 5g |
$620.00 | 2024-04-19 |
3-(Dodecanoylamino)benzoic acid Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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